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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the magnetic properties of Nickel-

Vanadium (NiV) alloys, with a focus on the quantum phase transition from a ferromagnetic to a

paramagnetic state. This document synthesizes key research findings, presenting quantitative

data, detailed experimental methodologies, and visual representations of the underlying

physical phenomena.

Introduction
Nickel-Vanadium (NiV) alloys have garnered significant interest in condensed matter physics

due to their tunable magnetic properties. By varying the concentration of vanadium, it is

possible to suppress the ferromagnetic order of nickel, inducing a quantum phase transition

(QPT) at a critical vanadium concentration. This transition, occurring at absolute zero, is driven

by quantum fluctuations and offers a rich platform for studying quantum criticality.

Understanding the magnetic behavior of these alloys is crucial for the development of novel

materials with specific magnetic responses for various technological applications.

Pure nickel is a ferromagnetic material with a Curie temperature (TC) of approximately 631 K.

[1] The introduction of non-magnetic vanadium atoms into the nickel lattice disrupts the long-

range ferromagnetic ordering. As the vanadium concentration (x) in Ni1-xVx alloys increases,

the Curie temperature is progressively suppressed.[2]
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Magnetic Phase Diagram and Quantum Criticality
The magnetic properties of NiV alloys are best understood through their magnetic phase

diagram. The primary feature is the suppression of the ferromagnetic phase with increasing

vanadium content, leading to a quantum critical point (QCP) where the ferromagnetic ordering

temperature reaches absolute zero.

The critical concentration of vanadium (xc) at which the transition from a ferromagnetic to a

paramagnetic ground state occurs is approximately 11.6 at.% V (x ≈ 0.116).[2] For vanadium

concentrations below xc, the alloy exhibits ferromagnetic ordering at low temperatures. For

concentrations above xc, the alloy remains paramagnetic even at absolute zero.

The transition at the QCP is not a clean ferromagnetic-to-paramagnetic transition. Instead, it is

strongly influenced by atomic disorder, leading to the formation of magnetic inhomogeneities. In

the vicinity of the critical concentration, evidence of a "quantum Griffiths phase" has been

reported, characterized by the presence of rare, large magnetic clusters that can order

independently of the bulk material.[3][4] At very low temperatures, a cluster glass phase has

been observed, which can mask the true quantum critical point.[2]

Quantitative Magnetic Data
The following tables summarize the key magnetic properties of NiV alloys as a function of

vanadium concentration.

Curie Temperature (TC)
The Curie temperature is a critical parameter that marks the transition from a ferromagnetic to

a paramagnetic state upon heating. In NiV alloys, TC is highly sensitive to the vanadium

concentration.
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Vanadium Concentration (at. % V) Curie Temperature (TC) (K)

0 ~631

6 > 300[2]

8 ~250[2]

10 ~150[2]

10.6 ~100[2]

11.4 ~50[2]

12 < 50[2]

13
No ferromagnetic transition observed down to

2K[2]

Note: The values for V concentrations between 6% and 13% are estimated from graphical data

presented in scientific literature.[2]

Saturation Magnetization (Ms)
Saturation magnetization represents the maximum possible magnetization of a material. In NiV

alloys, the magnetic moment per atom, and consequently the saturation magnetization,

decreases with increasing vanadium content. For compositions near the critical concentration

(e.g., 10 at.% to 13 at.% V), the magnetization does not fully saturate even at high magnetic

fields (up to 5 Tesla), indicating the presence of significant magnetic disorder and short-range

magnetic correlations.[2]

Magnetic Susceptibility (χ)
Magnetic susceptibility measures the degree of magnetization of a material in response to an

applied magnetic field. In the paramagnetic phase (above TC or for x > xc), the inverse

magnetic susceptibility (1/χ) versus temperature (T) plots for NiV alloys show a downturn with

decreasing temperature.[2] This deviation from the linear Curie-Weiss behavior is a hallmark of

the Griffiths phase, indicating the presence of local magnetic ordering in the form of clusters

within the paramagnetic bulk.[2]
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Experimental Protocols
The characterization of the magnetic properties of NiV alloys involves a suite of sensitive

experimental techniques. Below are detailed methodologies for the key experiments cited in

the literature.

Sample Preparation
Polycrystalline Ni1-xVx alloy samples are typically prepared by arc-melting high-purity nickel

and vanadium metals in an argon atmosphere. To ensure homogeneity, the resulting ingots are

often flipped and re-melted multiple times. Subsequent annealing at high temperatures (e.g.,

1000 °C for several days) in a vacuum-sealed quartz tube is performed to promote chemical

homogeneity, followed by quenching in cold water to retain the disordered solid solution phase.

Vibrating Sample Magnetometry (VSM)
Objective: To measure the bulk magnetic properties, including magnetization versus magnetic

field (M-H) hysteresis loops and magnetization versus temperature (M-T) curves to determine

the Curie temperature.

Methodology:

A small, well-defined sample of the NiV alloy is mounted on a sample holder at the end of a

vibrating rod.

The sample is placed within a uniform magnetic field generated by an electromagnet or a

superconducting magnet.

The sample is vibrated sinusoidally at a constant frequency.

According to Faraday's law of induction, the changing magnetic flux from the vibrating

magnetic sample induces a voltage in a set of pick-up coils.

This induced voltage is proportional to the magnetic moment of the sample.

For M-H measurements, the temperature is held constant while the applied magnetic field is

swept through a range of values (e.g., -5 T to 5 T).
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For M-T measurements, a small, constant magnetic field is applied, and the magnetization is

recorded as the temperature is varied. Field-cooled (FC) and zero-field-cooled (ZFC)

protocols are often employed to probe magnetic irreversibility. In ZFC measurements, the

sample is cooled in zero field, after which a small field is applied and the magnetization is

measured upon warming. In FC measurements, the sample is cooled in the presence of the

measuring field.

Small-Angle Neutron Scattering (SANS)
Objective: To probe the magnetic microstructure and correlations on the nanometer scale,

providing direct evidence for magnetic inhomogeneities such as magnetic clusters.

Methodology:

A well-collimated beam of monochromatic neutrons is directed at the NiV alloy sample.

The neutrons are scattered by both the atomic nuclei (nuclear scattering) and the magnetic

moments (magnetic scattering) within the sample.

The scattered neutrons are detected by a two-dimensional position-sensitive detector placed

at a distance from the sample.

The scattering intensity is measured as a function of the scattering vector, Q, which is related

to the scattering angle. The magnitude of Q is inversely proportional to the real-space length

scale being probed.

To separate the nuclear and magnetic scattering contributions, measurements are often

performed with and without an applied magnetic field, and by using polarized neutrons.

By analyzing the Q-dependence of the magnetic scattering cross-section, information about

the size, shape, and correlation length of magnetic inhomogeneities can be extracted.

Muon Spin Relaxation/Rotation (µSR)
Objective: To act as a sensitive local probe of internal magnetic fields and their distribution

within the material, providing insights into the nature of magnetic ordering and dynamics.

Methodology:
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A beam of 100% spin-polarized positive muons is implanted into the NiV alloy sample.

The muons thermalize at interstitial sites within the crystal lattice without significantly

disturbing the host material.

The spin of each muon precesses in the local magnetic field at its stopping site with a

frequency proportional to the field strength.

Muons are unstable particles and decay with a lifetime of ~2.2 µs, emitting a positron

preferentially in the direction of the muon's spin at the moment of decay.

Detectors placed around the sample record the arrival time and direction of these decay

positrons.

The time evolution of the muon spin polarization is determined from the asymmetry in the

positron count rate.

In a magnetically ordered material, the coherent precession of the muon spins in the internal

magnetic field leads to oscillations in the µSR signal, from which the magnitude and

distribution of the ordered magnetic moments can be determined. In a disordered or

fluctuating magnetic environment, the muon spins dephase, leading to a relaxation of the

µSR signal.

Visualizations
The following diagrams, generated using Graphviz (DOT language), illustrate key concepts and

experimental workflows related to the magnetic properties of NiV alloys.
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Caption: Logical relationship of V impurities on NiV alloy's magnetic properties.
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Caption: Experimental workflow for magnetic characterization of NiV alloys.

Conclusion
The Nickel-Vanadium alloy system serves as a model for studying disorder-driven quantum

phase transitions. The introduction of vanadium impurities into the nickel lattice systematically

suppresses ferromagnetism, leading to a quantum critical point at approximately 11.6 at.% V.

The magnetic properties in the vicinity of this critical point are dominated by magnetic

inhomogeneities, such as clusters, which give rise to complex phenomena like the quantum

Griffiths phase. The experimental investigation of these alloys, employing techniques such as

VSM, SANS, and µSR, provides a detailed picture of both the macroscopic and microscopic

magnetic behavior. This in-depth understanding is essential for the fundamental science of
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quantum materials and may guide the future design of alloys with tailored magnetic

functionalities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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